2-(3-Acetylphenyl)-5-fluorobenzoic acid, 95%

• IUPAC Name: 2-(3-acetylphenyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C15H11FO3/c1-9(17)10-3-2-4-11(7-10)13-6-5-12(16)8-14(13)15(18)19/h2-8H,1H3,(H,18,19)
• InChI Key: WHNWEIXCAJYXGX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC(=C1)C2=C(C=C(C=C2)F)C(=O)O
• Molecular Formula: C15H11FO3
• DSSTOX Substance ID: DTXSID60613135
• Molecular Weight: 258.24 g/mol
• CAS RN: 1261910-05-7

Description

2-(3-Acetylphenyl)-5-fluorobenzoic acid, 95% (2-AP-5-FBA) is a compound containing fluorine, oxygen, carbon and hydrogen atoms. It is a colourless crystalline solid with a melting point of 92-93°C. 2-AP-5-FBA has been studied extensively for its potential applications in medicinal chemistry and scientific research.

Mechanism of Action

The mechanism of action of 2-(3-Acetylphenyl)-5-fluorobenzoic acid, 95% is not yet fully understood. However, it is thought to act by binding to the active site of the enzyme and inhibiting its activity. It is also thought to interact with other proteins involved in the regulation of inflammatory processes.
Biochemical and Physiological Effects
2-(3-Acetylphenyl)-5-fluorobenzoic acid, 95% has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and leukotrienes. It has also been shown to reduce inflammation and reduce the production of reactive oxygen species. In addition, it has been shown to reduce the production of nitric oxide, which can lead to decreased blood pressure.

Advantages and Limitations for Lab Experiments

2-(3-Acetylphenyl)-5-fluorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively simple to synthesize and can be prepared in a one-pot synthesis. It is also relatively inexpensive and can be easily stored and handled. However, it does have some limitations. It is not very soluble in water, which can make it difficult to use in certain experiments. In addition, it has a relatively low melting point, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on 2-(3-Acetylphenyl)-5-fluorobenzoic acid, 95%. One potential direction is to further investigate its potential applications in medicinal chemistry. This could include studying its potential effects on other enzymes and proteins involved in inflammatory processes. Another potential direction is to investigate its potential effects on other biochemical and physiological processes. This could include studying its potential effects on cell signaling pathways, gene expression, and metabolism. Additionally, further research could be done to investigate its potential therapeutic applications, such as its potential use as an anti-inflammatory agent. Finally, further research could be done to investigate its potential use as a tool in scientific research, such as its potential use as an inhibitor of enzymes or proteins.

Synthesis Methods

2-(3-Acetylphenyl)-5-fluorobenzoic acid, 95% can be synthesized from the reaction of 2-bromo-3-acetylphenol and 5-fluorobenzoic acid in the presence of a base. The reaction proceeds through the formation of a dibromo intermediate, which is then hydrolyzed to produce the desired product. This reaction can be carried out in a one-pot synthesis using anhydrous sodium carbonate as the base.

Scientific Research Applications

2-(3-Acetylphenyl)-5-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been studied as a potential inhibitor of the enzyme phosphodiesterase 4 (PDE4), which is involved in the regulation of inflammatory processes. It has also been studied as a potential inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. In addition, 2-(3-Acetylphenyl)-5-fluorobenzoic acid, 95% has been studied as a potential inhibitor of the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes.